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Compound of Interest

Compound Name: OdVvi

Cat. No.: B1577232

Disclaimer: The following guidance is based on the assumption that "OdV1" refers to an
Occlusion-Derived Baculovirus, a type of virus commonly used in research and development.
The identity of "OdV1" must be confirmed with your institution's Biosafety Officer before
commencing any work. This document provides general guidance and does not supersede
institutional or regulatory requirements.

Hazard Identification and Risk Assessment

Occlusion-Derived Baculoviruses (OdVs) are a form of baculovirus. While generally considered
non-pathogenic to mammals and plants, they are insect pathogens. In a laboratory setting, they
are typically handled at Biosafety Level 1 (BSL-1). However, a risk assessment should be
performed for any new construct or experimental use.

Potential Hazards:

 Inhalation: Aerosolized virus particles.

 Ingestion: Contaminated hands to mouth.

e Percutaneous Exposure: Needlesticks or other sharps injuries.

Personal Protective Equipment (PPE)

The following PPE is mandatory for all personnel handling OdV1 in a BSL-1 laboratory.
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PPE Item Specification
Lab Coat Standard, buttoned, and covering the arms.
Gloves Nitrile or latex, disposable.

Safety glasses with side shields or safety

Eye Protection
goggles.

Recommended if there is a risk of splashes or
Face Mask
aerosols.

Operational Plan: Handling and Storage

A. General Handling:

Work should be conducted in a designated and clearly marked area.

Avoid the generation of aerosols. Use a biological safety cabinet (BSC) if there is a high
likelihood of aerosol production.

Use mechanical pipetting aids; mouth pipetting is strictly prohibited.

Minimize the use of sharps. If their use is unavoidable, use safety-engineered sharps
devices.

B. Storage:
» Store OdV1 stocks in clearly labeled, sealed, and leak-proof containers.
o Store at 4°C for short-term use (up to one month) or at -80°C for long-term storage.

e Maintain an accurate inventory of all OdV1 stocks.

Disposal Plan

All waste contaminated with OdV1 must be decontaminated before disposal.
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Waste Type Decontamination and Disposal Procedure

Decontaminate with a 1:10 dilution of household
Liquid Waste bleach (final concentration of 0.5% sodium

hypochlorite) for at least 30 minutes.

Place in a biohazard bag and decontaminate by

Solid Waste (non-sharps) toclavi
autoclaving.

Place in a designated sharps container. Once
Sharps full, the container should be sealed and

autoclaved before disposal.

Experimental Protocols

A. General Workflow for OdV1 Propagation in Insect Cells:

Preparation

Thaw OdV1 viral stock
Maintain insect cell culture
(e.g., Sf9 cells)

Infection Harvesting
Infect insect cells with OdV1 Incubate infected cells
(at a specific Multiplicity of Infection (MO\)He,gq 27°C for 48-72 hours) Harvest cells by °e”"'f“93“°")—>650'3w Odv1 from cell pe”e‘)

Click to download full resolution via product page
Caption: Workflow for the propagation of OdV1 in insect cell culture.

B. Logical Flow for Spill Response:
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Glert others in the area]

Don appropriate PPE
(gloves, lab coat, eye protection)

l

Cover spill with absorbent material

Apply 1:10 bleach solution
(work from outside in)
Gllow 30 minutes of contact timej
Collect absorbent material
and place in biohazard bag
Gispose of waste as biohazardous]

Wipe down affected surfaces
with disinfectant

;

Remove and dispose of PPE

[Wash hands thoroughla

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to an OdV1 spill.
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 To cite this document: BenchChem. [Standard Operating Procedure: Handling Occlusion-
Derived Baculovirus 1 (OdV1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577232#personal-protective-equipment-for-
handling-odv1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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